Cas no 91342-40-4 (1-Heptanamine, N-2-propenyl-)

1-Heptanamine, N-2-propenyl- structure
1-Heptanamine, N-2-propenyl- structure
Product Name:1-Heptanamine, N-2-propenyl-
CAS No:91342-40-4
MF:C10H21N
MW:155.28044295311
CID:787847
PubChem ID:15629611
Update Time:2025-04-19

1-Heptanamine, N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptanamine, N-2-propenyl-
    • N-prop-2-enylheptan-1-amine
    • DTXSID50576008
    • RVGQYVAVPAMMMU-UHFFFAOYSA-N
    • SCHEMBL5866880
    • N-(Prop-2-en-1-yl)heptan-1-amine
    • AKOS009071826
    • N-(2-propenyl)heptanamine
    • 91342-40-4
    • Inchi: 1S/C10H21N/c1-3-5-6-7-8-10-11-9-4-2/h4,11H,2-3,5-10H2,1H3
    • InChI Key: RVGQYVAVPAMMMU-UHFFFAOYSA-N
    • SMILES: N(CC=C)CCCCCCC

Computed Properties

  • Exact Mass: 155.167399674g/mol
  • Monoisotopic Mass: 155.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 8
  • Complexity: 78.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12Ų
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